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Compound of Interest

Compound Name: 2,2-Dimethylaziridine

Cat. No.: B1330147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the N-acylation of 2,2-dimethylaziridine,

a key transformation for introducing a variety of functional groups onto the aziridine nitrogen.

The resulting N-acylaziridines are valuable intermediates in organic synthesis and drug

development. The protocols outlined below cover reactions with common acylating agents,

including acyl chlorides and acid anhydrides, under various catalytic conditions.

Introduction
2,2-Dimethylaziridine is a readily available heterocyclic compound. Its acylation is a crucial

step for its activation and further functionalization. The nitrogen atom of the aziridine ring is

nucleophilic and readily reacts with electrophilic acylating agents. However, the strained three-

membered ring can be susceptible to ring-opening under harsh reaction conditions, particularly

in the presence of strong acids.[1][2] Therefore, controlled reaction conditions are essential to

achieve selective N-acylation. The choice of acylating agent, solvent, and catalyst can

significantly influence the reaction's efficiency and yield.

General Reaction Scheme
The acylation of 2,2-dimethylaziridine proceeds via nucleophilic attack of the aziridine

nitrogen on the carbonyl carbon of the acylating agent.
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Caption: General scheme for the acylation of 2,2-dimethylaziridine.

Data Summary of Acylation Protocols
The following table summarizes various protocols for the acylation of 2,2-dimethylaziridine
with different acylating agents and catalysts.
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Acylating
Agent

Catalyst/
Base

Solvent
Temperat
ure

Time Yield
Referenc
e

Benzylchlo

roformate

Triethylami

ne

Dichlorome

thane
0 °C to RT Overnight High [1]

Benzoyl

Chloride

Natural

Clay

Solvent-

free

Room

Temperatur

e

5 min
96% (for

imidazole)
[3]

Acetic

Anhydride
Pyridine Pyridine 0 °C to RT Varies High [4]

Carboxylic

Acids

Imidazolide

s

Tetrahydrof

uran

Room

Temperatur

e

10 min
Quantitativ

e
[5]

Benzoyl

Chloride

Triethylami

ne

Dichlorome

thane
0 °C to RT 2-4 hours High [6]

Experimental Protocols
Protocol 1: Acylation with Acyl Chloride (e.g.,
Benzylchloroformate)
This protocol is adapted from a procedure for the synthesis of N-Cbz-2,2-dimethylaziridine.[1]

Materials:

2,2-Dimethylaziridine

Benzylchloroformate

Triethylamine

Dichloromethane (CH₂Cl₂), anhydrous

10% Citric acid solution

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Magnesium sulfate (MgSO₄), anhydrous

Argon or Nitrogen gas

Procedure:

Dissolve 2,2-dimethylaziridine (1.0 eq) in anhydrous dichloromethane in a round-bottom

flask under an inert atmosphere (argon or nitrogen).

Add triethylamine (1.1 eq) to the solution.

Cool the mixture to 0 °C using an ice bath.

Slowly add benzylchloroformate (1.05 eq) dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.

Pour the reaction mixture into a 10% citric acid solution and transfer to a separatory funnel.

Extract the aqueous layer with chloroform (CHCl₃).

Combine the organic layers and wash with a dilute aqueous NaHCO₃ solution.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

to yield N-Cbz-2,2-dimethylaziridine.
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Start

Dissolve 2,2-dimethylaziridine
and triethylamine in CH2Cl2

Cool to 0 °C

Add benzylchloroformate
dropwise

Stir overnight at
room temperature

Pour into 10% citric acid

Extract with CHCl3

Wash with aq. NaHCO3

Dry with MgSO4

Evaporate solvent

N-Cbz-2,2-dimethylaziridine

 

Start

Dissolve 2,2-dimethylaziridine
in pyridine

Cool to 0 °C

Add acetic anhydride

Stir at room temperature

Quench with methanol

Co-evaporate with toluene

Aqueous work-up (HCl, NaHCO3, brine)

Dry with Na2SO4

Purify by column chromatography

N-Acetyl-2,2-dimethylaziridine
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Part A: Acyl Imidazolide Formation

Part B: Acylation

Start

React carboxylic acid
with CDI in THF

Acyl imidazolide solution

 

Use directly

Add 2,2-dimethylaziridine

Stir for 10 minutes

N-Acyl-2,2-dimethylaziridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethylaziridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330147#protocols-for-the-acylation-of-2-2-
dimethylaziridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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